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Abstract
Pimelic acid, a seven-carbon α,ω-dicarboxylic acid, serves as a crucial intermediate in the

biosynthesis of biotin (vitamin B7) in many microorganisms and finds applications in polymer

synthesis. Its ability to form stable complexes with various metal ions has led to growing

interest in the material science and pharmaceutical fields. This technical guide provides a

comprehensive overview of the fundamental properties, synthesis, and biological significance

of pimelic acid and its metal salts. Detailed experimental protocols for the synthesis of pimelic

acid and a representative metal salt are provided, along with a thorough compilation of their

physicochemical properties. Furthermore, key biological pathways and experimental workflows

are visualized to facilitate a deeper understanding of the roles and applications of these

compounds.

Introduction to Pimelic Acid
Pimelic acid, systematically named heptanedioic acid, is an organic compound with the

chemical formula HOOC(CH₂)₅COOH.[1] It is a white crystalline solid at room temperature.[1]

While its industrial importance is less pronounced than that of shorter-chain dicarboxylic acids

like adipic acid, its role as a precursor to biotin and its utility in the synthesis of specialty

polymers and pharmaceuticals make it a compound of significant scientific interest.[2]
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Pimelic acid exhibits properties characteristic of aliphatic dicarboxylic acids. It is moderately

soluble in water and more soluble in polar organic solvents like ethanol and acetone.[1] A

summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Pimelic Acid

Property Value References

Molecular Formula C₇H₁₂O₄ [2]

Molar Mass 160.17 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 103-106 °C [3]

Boiling Point Decomposes [4]

Density 1.28 g/cm³ [4]

Water Solubility 25 g/L (13 °C), 50 g/L (20 °C) [1]

pKa₁ 4.71 (at 25 °C) [4]

pKa₂ 5.58 [4]

Synthesis of Pimelic Acid
Pimelic acid can be synthesized through various chemical routes, with two of the most common

methods starting from cyclohexanone or salicylic acid.[4]

Synthesis from Cyclohexanone
This method involves the reaction of cyclohexanone with an oxalate ester, followed by

hydrolysis and decarboxylation.

Experimental Protocol: Synthesis of Pimelic Acid from Cyclohexanone

Materials:

Cyclohexanone
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Ethyl oxalate

Sodium ethoxide

Anhydrous ethyl alcohol

Hydrochloric acid

Darco (activated carbon)

Procedure:

Preparation of Sodium Ethoxide: In a 2-L three-necked flask equipped with a dropping

funnel, a mercury-sealed stirrer, and a reflux condenser with a calcium chloride tube,

cautiously add 46 g (2 gram atoms) of clean sodium to 600 cc. of anhydrous ethyl alcohol.

Reaction with Cyclohexanone and Ethyl Oxalate: Cool the sodium ethoxide solution to 10°C

in an ice-salt bath. With stirring, add an ice-cold solution of 196 g (2 moles) of

cyclohexanone and 292 g (2 moles) of ethyl oxalate from the dropping funnel over

approximately 15 minutes.

Hydrolysis and Decarboxylation: After the initial reaction, the intermediate is hydrolyzed and

decarboxylated. The crude product is then purified.

Purification: The crude pimelic acid is dissolved in boiling water (100 cc for every 45 g of

acid), treated with 2-4 g of Darco, and filtered through a heated Büchner funnel. The filtrate is

cooled in an ice bath to crystallize the pimelic acid.

Drying: The collected pimelic acid is air-dried. The expected melting point is 103.5–104°C,

with a yield of 65–73 g.[5]

Synthesis from Salicylic Acid
This synthesis involves the reduction of salicylic acid using sodium and isoamyl alcohol.

Experimental Protocol: Synthesis of Pimelic Acid from Salicylic Acid

Materials:
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Salicylic acid

Isoamyl alcohol

Sodium

Hydrochloric acid

Absolute ethyl alcohol

Concentrated sulfuric acid

Ether

Sodium hydroxide solution (2 N)

Procedure:

Reduction of Salicylic Acid: In a 5-L two-necked flask fitted with a dropping funnel and reflux

condenser, heat 400 cc of freshly distilled isoamyl alcohol to 90–100°C. Add 240 g (10.4

gram atoms) of clean sodium. Bring the alcohol to a vigorous boil. A solution of 100 g (0.73

mole) of salicylic acid in 2 L of isoamyl alcohol is then added at a rate of 100 cc every four

minutes.

Work-up: After the reaction is complete (sodium is fully dissolved), cool the flask and add 800

cc of hot water with vigorous shaking. Transfer the mixture to a separatory funnel and extract

the isoamyl alcohol layer with several portions of nearly boiling water.

Isolation of Crude Product: The combined aqueous extracts are steam-distilled to remove

residual isoamyl alcohol. After cooling, add 920 cc of hydrochloric acid (sp. gr. 1.19) and

steam-distill to remove unchanged salicylic acid.

Esterification and Purification: The crude product, a mixture of pimelic and salicylic acids, is

esterified by boiling with absolute ethyl alcohol and a catalytic amount of concentrated

sulfuric acid. The ethyl salicylate is removed by extraction with sodium hydroxide solution.

Hydrolysis and Crystallization: The purified ester is then hydrolyzed, and the resulting pimelic

acid is crystallized from hot water after treatment with activated carbon. The final product is
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dried, with an expected melting point of 103.5–104°C.[5]

Workflow for Pimelic Acid Synthesis from Salicylic Acid
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Click to download full resolution via product page

Caption: Workflow for the synthesis of pimelic acid from salicylic acid.

Metal Salts of Pimelic Acid
Pimelic acid, with its two carboxylate groups, can act as a bidentate or bridging ligand to form a

variety of metal salts and coordination polymers.[6][7] The properties of these metal pimelates

are influenced by the nature of the metal ion, its coordination geometry, and the resulting

crystal structure.

Synthesis and Properties
Metal pimelates are typically synthesized by reacting pimelic acid with a corresponding metal

salt, often in an aqueous solution. The resulting precipitate can then be isolated and purified.

Table 2: Properties of Selected Metal Pimelates
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Metal Pimelate
Synthesis
Method

Thermal
Decompositio
n

Applications References

Calcium

Pimelate

(CaPim)

Metathesis or

neutralization

reaction

Three-stage

decomposition:

145-340°C (loss

of water and

organic

molecules), 340-

500°C

(decomposition

of CaPim), 500-

715°C

(decomposition

of CaCO₃)

Nucleating agent

for polymers

(e.g.,

polypropylene),

thermal stabilizer

for HDPE

[4][8]

Copper(II)

Pimelate

Reaction of a

copper(II) salt

with pimelic acid

-

Catalyst,

potential

antimicrobial

agent

[9]

Zinc Pimelate

Reaction of a

zinc salt with

pimelic acid

-

Component in

metal-organic

frameworks

(MOFs)

[10]

Experimental Protocol: Synthesis of Calcium Pimelate

Materials:

Pimelic acid

Calcium stearate

Deionized water

Procedure:
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Reaction: Three main methods can be employed: a meta-decomposition reaction, a

neutralization reaction, or physical compounding of pimelic acid with calcium stearate.[8] For

the neutralization reaction, an aqueous solution of pimelic acid is neutralized with a

stoichiometric amount of calcium hydroxide.

Precipitation and Filtration: The resulting calcium pimelate precipitates from the solution.

The precipitate is collected by filtration.

Washing and Drying: The collected solid is washed with deionized water to remove any

unreacted starting materials and soluble byproducts. The purified calcium pimelate is then

dried in a vacuum oven. The yield is typically around 78%.[4]

Coordination Chemistry
The pimelate dianion can coordinate to metal centers in several ways, including monodentate,

bidentate chelating, and bridging modes. The flexibility of the seven-carbon chain allows for the

formation of diverse structures, from simple salts to complex three-dimensional coordination

polymers. The coordination number and geometry of the metal ion are key factors in

determining the final structure.[11][12]

Coordination Modes of Pimelate

Caption: Common coordination modes of the pimelate ligand with metal ions.

Biological Significance of Pimelic Acid
The primary biological role of pimelic acid is as a precursor in the biosynthesis of biotin.[13]

This pathway is essential for many bacteria and plants.

Biotin Synthesis Pathway
The synthesis of biotin from pimelic acid involves a series of enzymatic reactions. In Bacillus

subtilis, free pimelic acid is activated to pimeloyl-CoA by the enzyme pimeloyl-CoA synthetase

(BioW).[13][14] This is a key step that commits the pimelate moiety to the biotin synthesis

pathway. Another enzyme, BioI, a cytochrome P450, can also generate a pimeloyl thioester

from long-chain fatty acids, providing an alternative route for biotin synthesis in some bacteria.

[15][16]
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Caption: The biotin biosynthesis pathway in Bacillus subtilis, starting from pimelic acid.

Conclusion
Pimelic acid and its metal salts represent a versatile class of compounds with significant

fundamental and applied research interest. The well-established role of pimelic acid in biotin

biosynthesis continues to be an area of active investigation, particularly in the context of

microbial metabolism and engineering. Furthermore, the diverse coordination chemistry of

pimelate with various metal ions opens up possibilities for the design and synthesis of novel

materials with tailored properties for applications in catalysis, polymer science, and medicine.

This guide provides a foundational understanding of these compounds, offering detailed

protocols and collated data to support further research and development in these exciting

fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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